Cas no 204317-03-3 (5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde
• CAS No: 204317-03-3
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD24674691
• CID: 1108744
• PubChem ID: 11106093
• Update Time: 2025-06-11

5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-Pyrrole-2-carboxaldehyde
• 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde
• BS-51220
• LBKFOHZUSINQRU-UHFFFAOYSA-N
• 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• 204317-03-3
• CS-0151222
• MFCD24674691
• O11356
• SCHEMBL8655214
• SB62349
• 5-BROMO-1-METHYLPYRROLE-2-CARBALDEHYDE
• SY121166

• MDL： MFCD24674691
• Inchi： 1S/C6H6BrNO/c1-8-5(4-9)2-3-6(8)7/h2-4H,1H3
• InChI Key： LBKFOHZUSINQRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)N1C

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 204317-03-3)

5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde (CAS No. 204317-03-3) is a highly versatile heterocyclic aldehyde widely utilized in pharmaceutical, agrochemical, and material science research. This compound, featuring a brominated pyrrole core, has garnered significant attention due to its unique reactivity and applications in organic synthesis. Its molecular structure combines a pyrrole ring with a formyl group, making it a valuable intermediate for constructing complex molecules, including drug candidates and functional materials.

In recent years, the demand for 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde has surged, driven by its role in developing small-molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential for designing targeted therapies, especially in oncology and neurology. The compound's electrophilic carbonyl group and bromo substituent enable diverse cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern medicinal chemistry.

From an environmental perspective, 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde aligns with the growing focus on green chemistry. Its efficient synthesis routes often employ catalytic methods to minimize waste, addressing concerns about chemical sustainability. This resonates with the industry's shift toward eco-friendly intermediates, a topic frequently searched in AI-driven literature and scientific databases.

The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) applications. Laboratories frequently inquire about its storage recommendations and handling protocols, emphasizing the need for detailed technical data. Its compatibility with automated synthesis platforms further enhances its appeal in drug discovery pipelines, where efficiency and reproducibility are critical.

Another trending application of 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde lies in material science, particularly in designing organic semiconductors and photovoltaic materials. Its ability to participate in π-conjugated systems has sparked interest in renewable energy research, coinciding with global searches for sustainable energy solutions. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control is a recurring theme in discussions about CAS No. 204317-03-3. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity, a topic often explored in peer-reviewed journals. Suppliers emphasizing batch-to-batch consistency gain traction in marketplace algorithms, reflecting user priorities for reliable sourcing.

In summary, 5-Bromo-1-methyl-1H-pyrrole-2-carbaldehyde exemplifies innovation at the intersection of chemistry and technology. Its adaptability to cutting-edge research and alignment with global scientific trends ensure its continued relevance. As queries about specialty chemicals and custom synthesis rise, this compound remains a focal point for academic and industrial advancements.